Cas no 953135-59-6 (2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate)

• Product Name: 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate
• CAS No: 953135-59-6
• MF: C₂₅H₂₂ClN₃O₃S
• MW: 479.97848367691
• CID: 5505229
• Update Time: 2025-05-20

2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• [2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl] 2-(4-chlorophenoxy)acetate
• 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate

• Inchi： 1S/C25H22ClN3O3S/c26-18-6-8-20(9-7-18)31-17-24(30)32-21-10-11-22-23(16-21)33-25(27-22)29-14-12-28(13-15-29)19-4-2-1-3-5-19/h1-11,16H,12-15,17H2
• InChI Key： ISELXCTZQUPDFI-UHFFFAOYSA-N
• SMILES： C(OC1C=C2SC(N3CCN(C4=CC=CC=C4)CC3)=NC2=CC=1)(=O)COC1=CC=C(Cl)C=C1

Additional information on 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate

2-(4-Phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate

The compound 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate (CAS No. 953135-59-6) is a complex organic molecule with a unique chemical structure that has garnered attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The molecule consists of a benzothiazole core, a piperazine ring substituted with a phenyl group, and a chlorophenoxyacetate moiety, making it a multifunctional compound with promising bioactivity.

Recent studies have highlighted the importance of benzothiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The benzothiazole core in this compound serves as a scaffold for various functional groups, enabling it to interact with multiple biological targets. The piperazine ring, a six-membered nitrogen-containing heterocycle, is commonly found in pharmaceuticals due to its ability to enhance drug solubility and bioavailability. The presence of the phenyl group on the piperazine ring further increases the compound's hydrophobicity, which may enhance its ability to cross cellular membranes and bind to target proteins.

The chlorophenoxyacetate moiety attached to the benzothiazole core introduces additional functionality to the molecule. This group is known for its potential to modulate enzyme activity and influence cellular signaling pathways. Recent research has shown that such substituents can enhance the compound's selectivity towards specific biological targets, making it a valuable candidate for targeted drug delivery systems.

One of the most exciting aspects of this compound is its potential application in cancer therapy. Studies have demonstrated that benzothiazole derivatives can induce apoptosis in cancer cells by modulating key signaling pathways such as the Bcl-2 family proteins and caspase activation. The combination of the benzothiazole core with the piperazine and chlorophenoxyacetate groups may synergistically enhance these effects, making this compound a promising candidate for anticancer drug development.

In addition to its therapeutic potential, this compound has also been explored for its role in inflammation and oxidative stress management. The benzothiazole core has been shown to exhibit potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. The chlorophenoxyacetate moiety further enhances this activity by stabilizing reactive oxygen species (ROS) levels within cells, thereby reducing oxidative damage to cellular components.

The synthesis of 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that this compound can be produced on a larger scale for preclinical studies.

Despite its promising properties, further research is needed to fully understand the mechanism of action and safety profile of this compound. Preclinical studies are currently underway to evaluate its pharmacokinetics, toxicity, and efficacy in animal models of cancer and inflammatory diseases. These studies will provide critical insights into its potential as a therapeutic agent and guide its development into clinical trials.

In conclusion, 2-(4-phenylpiperazin-1-yl)-1,3-benzothiazol-6-yl 2-(4-chlorophenoxy)acetate represents an innovative advancement in medicinal chemistry. Its unique chemical structure combines multiple functional groups that confer diverse biological activities, making it a valuable tool in drug discovery. As research progresses, this compound holds great promise for addressing unmet medical needs in oncology and inflammation management.